![molecular formula C19H18N2O B7475778 4-(4-Phenylpiperidine-1-carbonyl)benzonitrile](/img/structure/B7475778.png)
4-(4-Phenylpiperidine-1-carbonyl)benzonitrile
Overview
Description
4-(4-Phenylpiperidine-1-carbonyl)benzonitrile, also known as PPBN, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of piperidine derivatives and has been found to have various biochemical and physiological effects.
Scientific Research Applications
Photophysics and Dual Fluorescence:
- A study on 4-(N,N-Dimethyl-amino)benzonitrile (DMABN) explored its dual fluorescence, attributed to an intramolecular charge-transfer (ICT) state. This research provided insights into the structure of ICT and locally excited states, relevant for understanding the photophysical properties of similar compounds (Köhn & Hättig, 2004).
Molecular Rearrangement and Elimination:
- The behavior of 4-α-hydroxyalkyl(or aralkyl))-4-phenylpiperidines under acidic conditions was studied, revealing carbonium ion production and phenyl migration. This study is significant for understanding solvolysis reactions in similar molecular structures (Iorio & Miraglia, 1971).
Liquid Crystalline Behavior and Photophysical Properties:
- New benzonitrile derivatives with bent-core structures were synthesized, and their liquid crystalline behavior and photophysical properties were investigated. This research contributes to the development of materials with specific phase behavior and emission characteristics (Ahipa et al., 2014).
Corrosion Inhibition:
- Benzonitrile derivatives were evaluated as corrosion inhibitors for mild steel, providing insights into the molecular structure's impact on efficiency and the adsorption behavior on metal surfaces. This has implications for materials science and engineering applications (Chaouiki et al., 2018).
High Voltage Battery Additives:
- 4-(Trifluoromethyl)-benzonitrile was used as an electrolyte additive for high voltage lithium-ion batteries, showing improved cyclic stability. Such studies are crucial for enhancing battery performance and longevity (Huang et al., 2014).
properties
IUPAC Name |
4-(4-phenylpiperidine-1-carbonyl)benzonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O/c20-14-15-6-8-18(9-7-15)19(22)21-12-10-17(11-13-21)16-4-2-1-3-5-16/h1-9,17H,10-13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNXBCTHDSKAWCT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C2=CC=CC=C2)C(=O)C3=CC=C(C=C3)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Phenylpiperidine-1-carbonyl)benzonitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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